Benzoic acid;(8-methylselanylnaphthalen-1-yl)selanylmethanol

• CAS No.: 143952-76-5
• Molecular Formula: C19H18O3Se2
• Molecular Weight: 452.3 g/mol
• IUPAC Name: benzoic acid;(8-methylselanylnaphthalen-1-yl)selanylmethanol
• InChI: InChI=1S/C12H12OSe2.C7H6O2/c1-14-10-6-2-4-9-5-3-7-11(12(9)10)15-8-13;8-7(9)6-4-2-1-3-5-6/h2-7,13H,8H2,1H3;1-5H,(H,8,9)
• InChI Key: UPCPUDAYNQBAGJ-UHFFFAOYSA-N
• Canonical SMILES: C[Se]C1=CC=CC2=C1C(=CC=C2)[Se]CO.C1=CC=C(C=C1)C(=O)O

Description

Benzoic acid;(8-methylselanylnaphthalen-1-yl)selanylmethanol is a complex organic compound that combines the properties of benzoic acid and a selenium-containing naphthalene derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzoic acid;(8-methylselanylnaphthalen-1-yl)selanylmethanol typically involves multi-step organic reactions. One common method includes the reaction of benzoic acid with (8-methylselanylnaphthalen-1-yl)selanylmethanol under specific conditions to form the desired compound. The reaction conditions often involve the use of solvents like toluene or acetonitrile and catalysts such as palladium(II) acetate .

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of continuous flow reactors to ensure consistent quality and yield. The process may also involve purification steps such as recrystallization or chromatography to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

Benzoic acid;(8-methylselanylnaphthalen-1-yl)selanylmethanol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form different selenium-containing derivatives.

Reduction: Reduction reactions can convert it into simpler selenium-containing compounds.

Substitution: The compound can participate in substitution reactions where one of its functional groups is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Various halogenating agents and nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield selenium dioxide derivatives, while reduction may produce simpler selenium-containing alcohols.

Scientific Research Applications

Benzoic acid;(8-methylselanylnaphthalen-1-yl)selanylmethanol has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound’s selenium content makes it of interest in studies related to selenium’s biological roles.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which benzoic acid;(8-methylselanylnaphthalen-1-yl)selanylmethanol exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The selenium atoms in the compound can participate in redox reactions, influencing various biochemical pathways . These interactions can modulate the activity of specific proteins and enzymes, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Benzoic acid: A simpler aromatic carboxylic acid with antimicrobial properties.

Selenium-containing naphthalenes: Compounds with similar selenium-based functional groups.

Uniqueness

Benzoic acid;(8-methylselanylnaphthalen-1-yl)selanylmethanol is unique due to its combination of benzoic acid and selenium-containing naphthalene, which imparts distinct chemical and biological properties not found in simpler compounds .

Conclusion

This compound is a compound of significant interest due to its unique structure and diverse applications